2-(1,3-Benzothiazol-2-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-amine

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine
• InChI: InChI=1S/C13H12N4S/c14-12-8-4-3-6-9(8)16-17(12)13-15-10-5-1-2-7-11(10)18-13/h1-2,5,7H,3-4,6,14H2
• InChI Key: DNHCMHKDOYLGDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3=NC4=CC=CC=C4S3)N
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the reaction of 2-aminothiophenol with various reagents under different conditions. For example, one study carried out the synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides in high yields using dimethyl formamide as a solvent.

Molecular Structure Analysis

Benzothiazole is a bicyclic structure composed of a benzene ring fused to a thiazole ring. The thiazole ring is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms.

Chemical Reactions Analysis

Benzothiazole derivatives can participate in a variety of chemical reactions, depending on the functional groups present in the molecule. For instance, N’-(1,3-benzothiazol-2-yl)-arylamides were synthesized via a reaction mediated by hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl).

Physical And Chemical Properties Analysis

The physical and chemical properties of a benzothiazole derivative would depend on its specific structure. For instance, one N’-(1,3-benzothiazol-2-yl)pyridine-4-carboxamide derivative was reported as a yellow solid with a melting point of 242–244 °C.

Scientific Research Applications

Metal Complexation for Biological Studies

This compound has been utilized in the synthesis of metal complexes with Cu (II), Co (II), Ni (II), Zn (II), and Cd (II) . These complexes have been explored for their potential as biological agents. .

Anticonvulsant Activity

Benzothiazole derivatives, including this compound, have been evaluated for their anticonvulsant properties. They have shown promising results in the 6 Hz psychomotor seizure test , which is crucial for the development of new antiepileptic drugs. .

Optical Material Applications

The structural framework of benzothiazole derivatives makes them suitable for use as ligands in optical materials. .

Drug Discovery and Development

Compounds with the benzothiazole moiety have a wide range of applications in drug discovery. They have been associated with the treatment of diseases such as diabetes, epilepsy, inflammation, amyotrophic lateral sclerosis, analgesia, tuberculosis , and viral infections . .

Catalyst or Ligand in Organic Synthesis

The compound can serve as a catalyst or ligand in organic synthesis reactions. Its use facilitates the progress of various chemical reactions, making it valuable in the field of drug synthesis and organic synthesis . .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their structure and the biological target. Some benzothiazole derivatives have shown promising activity against Staphylococcus aureus, indicating potential antibacterial activity.

Future Directions

Benzothiazole derivatives are a rich field for future research due to their wide range of biological activities. Future work could involve the synthesis and testing of new benzothiazole derivatives, as well as investigations into their mechanisms of action.